Cas no 78749-89-0 (N-benzyl-5-chloro-benzooxazol-2-amine)

• Product Name: N-benzyl-5-chloro-benzooxazol-2-amine
• CAS No: 78749-89-0
• MF: C₁₄H₁₁ClN₂O
• MW: 258.70294213295
• CID: 580707
• PubChem ID: 230295
• Update Time: 2025-04-19

N-benzyl-5-chloro-benzooxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-benzyl-5-chloro-benzooxazol-2-amine
• N-benzyl-5-chloro-1,3-benzoxazol-2-amine
• 2-(Benzylamino)-5-chlorobenzoxazole
• 5-Chlor-2-benzylamino-benzoxazol
• 5-chloro-N-benzylbenzo[d]oxazol-2-amine
• AC1L5J7S
• AC1Q3JZX
• AG-J-47418
• benzyl-(5-chloro-benzooxazol-2-yl)-amine
• CTK2I0944
• DM4665400
• N-benzyl-5-chlorobenzo[d]oxazol-2-amine
• NIOSH
• NSC24972
• DM46654000
• NSC-24972
• Benzoxazole, 2-(benzylamino)-5-chloro-
• VU0404028-1
• 78749-89-0
• NIOSH/DM4665400
• DTXSID10282214

• Inchi： 1S/C14H11ClN2O/c15-11-6-7-13-12(8-11)17-14(18-13)16-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,16,17)
• InChI Key： PALYRMSPZVOLCS-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=C(NCC1C=CC=CC=1)O2

Computed Properties

• Exact Mass: 258.05613
• Monoisotopic Mass: 258.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 38.1Ų

Experimental Properties

• PSA: 38.06
• LogP: 4.16630